Cas no 773108-57-9 (2-(2,4-difluorophenyl)sulfanylacetic Acid)

• Product Name: 2-(2,4-difluorophenyl)sulfanylacetic Acid
• CAS No: 773108-57-9
• MF: C₈H₆F₂O₂S
• MW: 204.193848133087
• MDL: MFCD06208194
• CID: 3108395
• PubChem ID: 4962715
• Update Time: 2025-07-02

2-(2,4-difluorophenyl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-phenylthioacetic acid
• MFCD06208194
• 773108-57-9
• CS-0060353
• SCHEMBL21450904
• YFB10857
• EN300-13902
• AKOS009015525
• W17961
• Z92456882
• 2-(2,4-difluorophenyl)sulfanylacetic Acid
• 2-((2,4-DIFLUOROPHENYL)THIO)ACETIC ACID
• AS-61946
• 2-[(2,4-difluorophenyl)sulfanyl]acetic acid
• [(2,4-difluorophenyl)thio]acetic acid

• MDL： MFCD06208194
• Inchi： 1S/C8H6F2O2S/c9-5-1-2-7(6(10)3-5)13-4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： DGMMJRBTUKGZRY-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 204.00565693Da
• Monoisotopic Mass: 204.00565693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(2,4-difluorophenyl)sulfanylacetic Acid

Comprehensive Analysis of 2-(2,4-difluorophenyl)sulfanylacetic Acid (CAS No. 773108-57-9): Properties, Applications, and Industry Trends

The 2-(2,4-difluorophenyl)sulfanylacetic Acid (CAS 773108-57-9) is a fluorinated aromatic sulfanylacetic acid derivative gaining significant attention in pharmaceutical and agrochemical research. This compound's unique molecular structure, featuring both fluorine substituents and a sulfanylacetic acid moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in developing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds in precision medicine.

From a chemical perspective, the difluorophenyl group enhances the compound's lipophilicity and metabolic stability, critical factors in drug design. Researchers are particularly interested in its structure-activity relationship (SAR) when incorporated into larger pharmacophores. The sulfanylacetic acid component provides a versatile handle for further derivatization, enabling the creation of heterocyclic compounds with potential applications in crop protection formulations.

The synthesis of 2-(2,4-difluorophenyl)sulfanylacetic Acid typically involves nucleophilic aromatic substitution reactions, where 2,4-difluorothiophenol reacts with haloacetic acid derivatives. Process optimization studies focus on improving atom economy and reducing organic solvent waste, reflecting the pharmaceutical industry's commitment to green chemistry principles. Analytical characterization employs advanced techniques like HPLC-MS and NMR spectroscopy to ensure high purity standards required for pharmaceutical intermediates.

Market trends indicate rising demand for fluorinated building blocks like CAS 773108-57-9, driven by the development of next-generation antibiotics and antifungal agents. The compound's bioisosteric properties make it particularly valuable in addressing antimicrobial resistance (AMR), a critical global health challenge. Pharmaceutical companies are exploring its incorporation into targeted drug delivery systems, leveraging the fluorine atoms' ability to modulate cell membrane permeability.

In material science applications, researchers are investigating the compound's potential as a ligand precursor for transition metal catalysts used in cross-coupling reactions. Its chelating ability and electronic effects from the fluorine atoms show promise in developing more efficient polymerization catalysts. These applications align with the growing interest in sustainable materials and renewable resource utilization across industries.

Quality control protocols for 2-(2,4-difluorophenyl)sulfanylacetic Acid emphasize strict monitoring of process-related impurities and degradation products. Regulatory compliance requires comprehensive ICH stability studies to establish appropriate storage conditions and shelf-life parameters. The compound's physicochemical properties, including pKa values and solubility profiles, are carefully documented to facilitate formulation development.

Emerging research explores the compound's potential in bioconjugation chemistry, where its thioether linkage offers stability advantages over traditional disulfide bonds in antibody-drug conjugates (ADCs). This application capitalizes on the growing cancer therapeutics market and the need for more stable drug-linker systems. The fluorine atoms' presence also enables 18F radiolabeling for PET imaging applications, expanding its utility in diagnostic pharmaceuticals.

Environmental fate studies of 2-(2,4-difluorophenyl)sulfanylacetic Acid focus on its biodegradation pathways and ecotoxicological profile, addressing concerns about persistent organic pollutants. The compound's structure-activity relationship with various microbial enzymes provides insights for designing more environmentally benign derivatives. These considerations are increasingly important in light of stringent REACH regulations and green chemistry initiatives.

From a commercial perspective, suppliers of CAS 773108-57-9 emphasize custom synthesis capabilities and scale-up services to meet diverse research needs. The compound's pricing reflects the challenges associated with fluorine incorporation and purification processes. Market analysts project steady growth in demand, particularly from contract research organizations (CROs) and specialty chemical manufacturers serving the pharmaceutical outsourcing sector.

Innovative applications continue to emerge, including the compound's use in developing fluorescent probes for biological imaging and ion sensors. The fluorine atoms' unique electronic effects enable fine-tuning of photophysical properties, making it valuable for materials science applications beyond traditional pharmaceutical uses. Researchers are also exploring its potential in supramolecular chemistry as a building block for molecular recognition systems.

As the scientific community continues to investigate 2-(2,4-difluorophenyl)sulfanylacetic Acid, its versatility as a chemical intermediate becomes increasingly apparent. The compound represents an excellent example of how rational molecular design can yield substances with broad utility across multiple disciplines. Future research directions likely include exploring its catalytic applications, further structure-activity optimization, and development of more sustainable synthetic routes to meet the evolving needs of modern chemical industries.